Isopropyl 5-(3-fluorophenyl)-7-methyl-4-oxo-2-(propylthio)-3,4,5,8-tetrahydropyrido[2,3-d]pyrimidine-6-carboxylate

• IUPAC Name: propan-2-yl 5-(3-fluorophenyl)-7-methyl-4-oxo-2-propylsulfanyl-5,8-dihydro-3H-pyrido[2,3-d]pyrimidine-6-carboxylate
• InChI: InChI=1S/C21H24FN3O3S/c1-5-9-29-21-24-18-17(19(26)25-21)16(13-7-6-8-14(22)10-13)15(12(4)23-18)20(27)28-11(2)3/h6-8,10-11,16H,5,9H2,1-4H3,(H2,23,24,25,26)
• InChI Key: SOYQIBOCOXUSIJ-UHFFFAOYSA-N
• Canonical SMILES: CCCSC1=NC2=C(C(C(=C(N2)C)C(=O)OC(C)C)C3=CC(=CC=C3)F)C(=O)N1
• Molecular Formula: C21H24FN3O3S
• Molecular Weight: 417.5 g/mol

Description

Isopropyl 5-(3-fluorophenyl)-7-methyl-4-oxo-2-(propylthio)-3,4,5,8-tetrahydropyrido[2,3-d]pyrimidine-6-carboxylate is a useful research compound. Its molecular formula is C21H24FN3O3S and its molecular weight is 417.5. The purity is usually 95%.
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Scientific Research Applications

Drug Discovery and Development

Research efforts in the realm of drug discovery have focused on the synthesis and biological evaluation of novel compounds. For instance, compounds synthesized from precursors similar to the specified molecule have been tested for antioxidant, anti-breast cancer, and anti-inflammatory properties, showcasing the potential of these molecules in medicinal chemistry (Thangarasu, Manikandan, & Thamaraiselvi, 2019). Molecular docking studies further elucidate the interaction between synthesized compounds and key enzymes like Cyclooxygenase-2 and Phosphoinositide-3-Kinase, implicating their utility in addressing diseases such as inflammation and breast cancer.

Synthesis Methodologies

Innovative synthesis methods for pyrimidine derivatives highlight the versatility of these compounds. A novel method for preparing esters and amides of thieno[2,3-d]pyrimidine-6-carboxylic acids showcases the direct formation of these compounds from related precursors, emphasizing advancements in synthetic chemistry for creating molecules with potential pharmaceutical applications (Santilli, Kim, & Wanser, 1971).

Biological Activity Evaluation

The exploration of novel pyrazole and pyrimidine derivatives for their biological activities, including anti-inflammatory and antioxidant properties, underscores the significance of these compounds in developing new therapeutics. The evaluation of these properties through in vitro studies and the use of ADMET prediction results to screen effective derivatives mark a crucial step towards identifying future drug candidates (Lavanya, Maddila, Jonnalagadda, & Rao, 2013).